Cas no 23612-78-4 (Benzenamine,4-[2-(1H-indazol-7-yl)diazenyl]-N,N-dimethyl-)

• Product Name: Benzenamine,4-[2-(1H-indazol-7-yl)diazenyl]-N,N-dimethyl-
• CAS No: 23612-78-4
• MF: C₁₅H₁₅N₅
• MW: 265.313102006912
• CID: 285326
• PubChem ID: 146812
• Update Time: 2025-04-19

Benzenamine,4-[2-(1H-indazol-7-yl)diazenyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[2-(1H-indazol-7-yl)diazenyl]-N,N-dimethyl-
• 4-(1H-indazol-7-yldiazenyl)-N,N-dimethylaniline
• 1H-Indazole, 7-((p-(dimethylamino)phenyl)azo)-
• 7-((p-(Dimethylamino)phenyl)azo)-1H-indazole
• AC1L3TY2
• LS-81496
• 23612-78-4
• Benzenamine, 4-[2-(1H-indazol-7-yl)diazenyl]-N,N-dimethyl-
• DTXSID601039698

• Inchi： 1S/C15H15N5/c1-20(2)13-8-6-12(7-9-13)17-18-14-5-3-4-11-10-16-19-15(11)14/h3-10H,1-2H3,(H,16,19)/b18-17+
• InChI Key： OGGAAAAORHKNAV-ISLYRVAYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)/N=N/C1=CC=CC2C=NNC=21

Computed Properties

• Exact Mass: 265.13300
• Monoisotopic Mass: 265.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.5
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• PSA: 56.64000
• LogP: 4.04430